Cas no 2171296-03-8 (5-tert-butoxycarbonyl-7-methyl-2,4,6,7-tetrahydropyrazolo[4,3-c]pyridine-3-carboxylic acid)

• Product Name: 5-tert-butoxycarbonyl-7-methyl-2,4,6,7-tetrahydropyrazolo[4,3-c]pyridine-3-carboxylic acid
• CAS No: 2171296-03-8
• MF: C₁₃H₁₉N₃O₄
• MW: 281.307663202286
• CID: 6190576
• PubChem ID: 134433185
• Update Time: 2025-08-05

5-tert-butoxycarbonyl-7-methyl-2,4,6,7-tetrahydropyrazolo[4,3-c]pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-tert-butoxycarbonyl-7-methyl-2,4,6,7-tetrahydropyrazolo[4,3-c]pyridine-3-carboxylic acid
• BS-43491
• 7-methyl-5-[(2-methylpropan-2-yl)oxycarbonyl]-1,4,6,7-tetrahydropyrazolo[4,3-c]pyridine-3-carboxylic acid
• SCHEMBL20067497
• CS-0498642
• 5-t-Butoxycarbonyl-7-methyl-2,4,6,7-tetrahydropyrazolo[4,3-c]pyridine-3-carboxylic acid
• 2171296-03-8
• 5-Boc-7-methyl-2,4,6,7-tetrahydropyrazolo[4,3-c]pyridine-3-carboxylic acid
• 5-tert-butoxycarbonyl-7-methyl-2,4,6,7-tetrahydropyrazolo[4,3-c]pyridine-3-carboxylicacid
• 5-[(tert-butoxy)carbonyl]-7-methyl-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-3-carboxylic acid
• 5-(tert-Butoxycarbonyl)-7-methyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine-3-carboxylic acid
• P19889
• MFCD31926381
• 5-(tert-butoxycarbonyl)-7-methyl-1H,4H,6H,7H-pyrazolo[4,3-c]pyridine-3-carboxylic acid
• DB-413245

• Inchi： 1S/C13H19N3O4/c1-7-5-16(12(19)20-13(2,3)4)6-8-9(7)14-15-10(8)11(17)18/h7H,5-6H2,1-4H3,(H,14,15)(H,17,18)
• InChI Key： NQDGRKUDBOMPHX-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC2C(C(=O)O)=NNC=2C(C)C1)=O

Computed Properties

• Exact Mass: 281.13755610g/mol
• Monoisotopic Mass: 281.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 95.5Ų

Additional information on 5-tert-butoxycarbonyl-7-methyl-2,4,6,7-tetrahydropyrazolo[4,3-c]pyridine-3-carboxylic acid

Introduction to 5-tert-butoxycarbonyl-7-methyl-2,4,6,7-tetrahydropyrazolo[4,3-c]pyridine-3-carboxylic acid (CAS No. 2171296-03-8)

5-tert-butoxycarbonyl-7-methyl-2,4,6,7-tetrahydropyrazolo[4,3-c]pyridine-3-carboxylic acid, identified by its CAS number 2171296-03-8, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This compound belongs to the tetrahydropyrazolo[4,3-c]pyridine scaffold, a heterocyclic structure that has garnered considerable attention due to its diverse biological activities and potential therapeutic applications. The presence of a tert-butoxycarbonyl (Boc) group at the 5-position and a carboxylic acid moiety at the 3-position enhances its utility as an intermediate in synthetic chemistry and as a precursor for more complex molecules.

The tetrahydropyrazolo[4,3-c]pyridine core is known for its structural versatility and ability to interact with various biological targets. This scaffold has been explored in the development of drugs targeting neurological disorders, inflammatory diseases, and even certain types of cancer. The 7-methyl substitution further fine-tunes the electronic properties of the molecule, influencing its reactivity and binding affinity. Such modifications are critical in medicinal chemistry, where subtle changes can lead to significant improvements in pharmacological properties.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with enhanced pharmacological profiles. The 5-tert-butoxycarbonyl-7-methyl-2,4,6,7-tetrahydropyrazolo[4,3-c]pyridine-3-carboxylic acid has emerged as a valuable building block in this context. Its structural features make it an attractive candidate for further derivatization, allowing chemists to explore new chemical space and identify compounds with improved efficacy and reduced side effects.

One of the most compelling aspects of this compound is its potential as a precursor for bioactive molecules. The Boc group, in particular, serves as a protective group for carboxylic acids during synthetic transformations, ensuring that other functional groups can be introduced without unwanted side reactions. This protective mechanism is crucial in multi-step syntheses where selective reactions are required. Additionally, the carboxylic acid functionality can be further modified into esters, amides, or other derivatives, expanding its utility in drug design.

The tetrahydropyrazolo[4,3-c]pyridine scaffold itself has shown promise in several preclinical studies. For instance, derivatives of this core have been investigated for their potential anti-inflammatory and analgesic properties. The 7-methyl substituent appears to enhance binding interactions with biological targets, making it an important feature for optimizing drug-like characteristics. These findings have spurred further interest in exploring related compounds and understanding the structural determinants of biological activity.

From a synthetic chemistry perspective, 5-tert-butoxycarbonyl-7-methyl-2,4,6,7-tetrahydropyrazolo[4,3-c]pyridine-3-carboxylic acid represents an excellent example of how functional group modifications can influence molecular behavior. The combination of the Boc protected carboxylic acid and the tetrahydropyrazolo[4,3-c]pyridine core provides a versatile platform for constructing more complex molecules. This has led to its use in various synthetic strategies aimed at developing novel therapeutic agents.

Recent advances in computational chemistry have also played a significant role in understanding the potential of this compound. Molecular modeling studies have helped elucidate how different substituents affect the electronic properties and binding affinity of the molecule. These insights are invaluable for guiding experimental efforts and optimizing synthetic routes. By leveraging computational tools alongside traditional wet chemistry methods, researchers can accelerate the discovery process and identify promising candidates more efficiently.

The pharmaceutical industry has been particularly keen on exploring heterocyclic compounds due to their inherent biological activity and structural diversity. The 5-tert-butoxycarbonyl-7-methyl-2,4,6,7-tetrahydropyrazolo[4,3-c]pyridine-3-carboxylic acid fits well within this trend, offering a unique combination of structural features that make it suitable for various therapeutic applications. Its potential as an intermediate in drug synthesis underscores its importance in modern medicinal chemistry.

In conclusion,5-tert-butoxycarbonyl-7-methyl-2,4,6,7-tetrahydropyrazolo[4,c]pyridine, identified by CAS number 2171296, is a compound of considerable interest in pharmaceutical research. Its structural features and synthetic versatility make it an invaluable tool for chemists working on drug discovery and development. As research continues to uncover new applications for this scaffold,5, further exploration is warranted to fully realize its potential as a therapeutic agent or intermediate.